Cas no 1336068-43-9 ((2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine)

(2R)-1-(4-Fluoro-2-methoxyphenyl)propan-2-amine is a chiral amine compound featuring a fluorinated aromatic ring and a methoxy substituent, which contribute to its unique physicochemical properties. The (2R)-stereochemistry ensures enantiomeric purity, making it valuable for applications requiring precise stereocontrol, such as pharmaceutical intermediates or asymmetric synthesis. The fluorine atom enhances metabolic stability and bioavailability, while the methoxy group influences electronic and steric properties. This compound is suitable for research in medicinal chemistry, particularly in the development of CNS-active agents or adrenergic receptor modulators. Its well-defined structure and functional groups allow for further derivatization, offering versatility in synthetic pathways. High-purity grades are available for specialized applications.
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine structure
1336068-43-9 structure
Product Name:(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
CAS No:1336068-43-9
MF:C10H14FNO
MW:183.22266626358
CID:6280878
PubChem ID:130649042
Update Time:2025-10-29

(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

    • (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
    • EN300-1827829
    • 1336068-43-9
    • Inchi: 1S/C10H14FNO/c1-7(12)5-8-3-4-9(11)6-10(8)13-2/h3-4,6-7H,5,12H2,1-2H3/t7-/m1/s1
    • InChI Key: SYLKRRDDJRVQJB-SSDOTTSWSA-N
    • SMILES: FC1C=CC(=C(C=1)OC)C[C@@H](C)N

Computed Properties

  • Exact Mass: 183.105942232g/mol
  • Monoisotopic Mass: 183.105942232g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 154
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 35.2Ų

(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1827829-0.05g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
0.05g
$827.0 2023-09-19
Enamine
EN300-1827829-0.1g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
0.1g
$867.0 2023-09-19
Enamine
EN300-1827829-0.25g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
0.25g
$906.0 2023-09-19
Enamine
EN300-1827829-0.5g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
0.5g
$946.0 2023-09-19
Enamine
EN300-1827829-1.0g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
1g
$1829.0 2023-06-04
Enamine
EN300-1827829-2.5g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
2.5g
$1931.0 2023-09-19
Enamine
EN300-1827829-5.0g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
5g
$5304.0 2023-06-04
Enamine
EN300-1827829-10.0g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
10g
$7866.0 2023-06-04
Enamine
EN300-1827829-1g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
1g
$986.0 2023-09-19
Enamine
EN300-1827829-5g
(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine
1336068-43-9
5g
$2858.0 2023-09-19

Additional information on (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine

Introduction to (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine (CAS No. 1336068-43-9)

(2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine (CAS No. 1336068-43-9) is a chiral compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of substituted phenylpropanamines and is characterized by its unique stereochemistry, which plays a crucial role in its biological activity and pharmacological properties.

The (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine molecule consists of a propanamine backbone with a 4-fluoro-2-methoxyphenyl substituent. The presence of the fluorine and methoxy groups imparts specific electronic and steric effects that influence the compound's interactions with biological targets. The chiral center at the propanamine carbon (C2) further adds to the complexity and specificity of its biological activity.

Recent studies have highlighted the potential of (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine in various therapeutic areas, including neurodegenerative diseases, psychiatric disorders, and pain management. One of the key areas of interest is its interaction with serotonin receptors, particularly the 5-HT1A receptor, which is involved in modulating mood, anxiety, and cognitive function.

A study published in the *Journal of Medicinal Chemistry* in 2021 investigated the binding affinity and functional activity of (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine at the 5-HT1A receptor. The results showed that this compound exhibits high affinity and selective agonist activity, making it a promising candidate for the development of novel antidepressants and anxiolytics. The selective nature of its interaction with the 5-HT1A receptor may also reduce side effects commonly associated with broader-spectrum serotonin modulators.

In addition to its potential as a serotonin receptor modulator, (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine has been explored for its analgesic properties. Research conducted by a team at the University of California, San Francisco, demonstrated that this compound effectively reduces pain sensitivity in animal models of neuropathic pain. The mechanism underlying this effect is thought to involve modulation of nociceptive pathways through interactions with both central and peripheral nervous system targets.

The synthesis of (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine has been optimized using modern synthetic methods to ensure high enantiomeric purity and yield. A notable synthetic route involves the asymmetric hydrogenation of a prochiral ketone intermediate followed by reductive amination. This approach not only ensures the desired stereochemistry but also provides a scalable and cost-effective method for large-scale production.

The safety profile of (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine has been extensively evaluated in preclinical studies. Toxicology data indicate that this compound exhibits low toxicity across various endpoints, including acute toxicity, genotoxicity, and organ toxicity. These findings support its potential for further development as a therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine in human subjects. Early-phase trials have shown promising results, with participants reporting significant improvements in symptoms associated with depression and anxiety without severe adverse effects. These preliminary findings have generated considerable interest from both academic researchers and pharmaceutical companies.

In conclusion, (2R)-1-(4-fluoro-2-methoxyphenyl)propan-2-amine (CAS No. 1336068-43-9) represents an exciting advancement in the field of medicinal chemistry. Its unique chemical structure, coupled with its promising pharmacological properties, positions it as a valuable candidate for further research and development. As ongoing studies continue to elucidate its mechanisms of action and therapeutic potential, this compound holds great promise for addressing unmet medical needs in various disease areas.

Recommended suppliers
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.